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  4. 3-Chloro-N-[3-[(1,1-dioxothiolan-3-yl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-6-methyl-1-benzothiophene-2-carboxamide
3-Chloro-N-[3-[(1,1-dioxothiolan-3-yl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-6-methyl-1-benzothiophene-2-carboxamide 3-Chloro-N-[3-[(1,1-dioxothiolan-3-yl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-6-methyl-1-benzothiophene-2-carboxamide
Brand Name: Vulcanchem
CAS No.: 608121-55-7
VCID: VC0383852
InChI: InChI=1S/C23H23ClN2O4S3/c1-12-6-7-15-17(10-12)31-20(19(15)24)22(28)26-23-18(14-4-2-3-5-16(14)32-23)21(27)25-13-8-9-33(29,30)11-13/h6-7,10,13H,2-5,8-9,11H2,1H3,(H,25,27)(H,26,28)
SMILES: CC1=CC2=C(C=C1)C(=C(S2)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)NC5CCS(=O)(=O)C5)Cl
Molecular Formula: C23H23ClN2O4S3
Molecular Weight: 523.1g/mol

3-Chloro-N-[3-[(1,1-dioxothiolan-3-yl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-6-methyl-1-benzothiophene-2-carboxamide

CAS No.: 608121-55-7

Main Products

VCID: VC0383852

Molecular Formula: C23H23ClN2O4S3

Molecular Weight: 523.1g/mol

3-Chloro-N-[3-[(1,1-dioxothiolan-3-yl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-6-methyl-1-benzothiophene-2-carboxamide - 608121-55-7

CAS No. 608121-55-7
Product Name 3-Chloro-N-[3-[(1,1-dioxothiolan-3-yl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-6-methyl-1-benzothiophene-2-carboxamide
Molecular Formula C23H23ClN2O4S3
Molecular Weight 523.1g/mol
IUPAC Name 3-chloro-N-[3-[(1,1-dioxothiolan-3-yl)carbamoyl]-4,5,6,7-tetrahydro-1-benzothiophen-2-yl]-6-methyl-1-benzothiophene-2-carboxamide
Standard InChI InChI=1S/C23H23ClN2O4S3/c1-12-6-7-15-17(10-12)31-20(19(15)24)22(28)26-23-18(14-4-2-3-5-16(14)32-23)21(27)25-13-8-9-33(29,30)11-13/h6-7,10,13H,2-5,8-9,11H2,1H3,(H,25,27)(H,26,28)
Standard InChIKey XIBSOYNIYHDEFV-UHFFFAOYSA-N
SMILES CC1=CC2=C(C=C1)C(=C(S2)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)NC5CCS(=O)(=O)C5)Cl
Canonical SMILES CC1=CC2=C(C=C1)C(=C(S2)C(=O)NC3=C(C4=C(S3)CCCC4)C(=O)NC5CCS(=O)(=O)C5)Cl
PubChem Compound 2923226
Last Modified Nov 11 2021
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